Cas no 2229245-93-4 (3-2-(methylsulfanyl)ethylpentanedioic acid)

3-2-(Methylsulfanyl)ethylpentanedioic acid is a sulfur-containing dicarboxylic acid derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a methylsulfanyl-ethyl side chain, offers unique reactivity for functionalization and modification, making it valuable in the development of specialty chemicals. The compound's dual carboxylic acid groups provide sites for further derivatization, enabling the synthesis of polymers, ligands, or bioactive molecules. Its sulfur moiety may also contribute to chelation or catalytic properties. The product is typically characterized by high purity and stability under standard conditions, ensuring consistent performance in research and industrial processes. Proper handling and storage are recommended to maintain its integrity.
3-2-(methylsulfanyl)ethylpentanedioic acid structure
2229245-93-4 structure
Product Name:3-2-(methylsulfanyl)ethylpentanedioic acid
CAS No:2229245-93-4
MF:C8H14O4S
MW:206.259361743927
CID:6024152
PubChem ID:165879755
Update Time:2025-06-09

3-2-(methylsulfanyl)ethylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

    • 3-2-(methylsulfanyl)ethylpentanedioic acid
    • 2229245-93-4
    • EN300-1813091
    • 3-[2-(methylsulfanyl)ethyl]pentanedioic acid
    • Inchi: 1S/C8H14O4S/c1-13-3-2-6(4-7(9)10)5-8(11)12/h6H,2-5H2,1H3,(H,9,10)(H,11,12)
    • InChI Key: NLQAGCZGTWYGEM-UHFFFAOYSA-N
    • SMILES: S(C)CCC(CC(=O)O)CC(=O)O

Computed Properties

  • Exact Mass: 206.06128010g/mol
  • Monoisotopic Mass: 206.06128010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 99.9Ų

3-2-(methylsulfanyl)ethylpentanedioic acid Pricemore >>

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Additional information on 3-2-(methylsulfanyl)ethylpentanedioic acid

Introduction to 3-2-(methylsulfanyl)ethylpentanedioic acid (CAS No: 2229245-93-4)

3-2-(methylsulfanyl)ethylpentanedioic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229245-93-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 3-2-(methylsulfanyl)ethylpentanedioic acid consists of a pentanedioic acid backbone, which is a dicarboxylic acid moiety, substituted with a 2-(methylsulfanyl)ethyl group. This structural feature imparts distinct chemical and biological properties to the compound, making it an intriguing subject for further investigation. The presence of both carboxyl groups and the methylsulfanyl substituent suggests potential interactions with biological targets, including enzymes and receptors, which are critical for drug design and development.

In recent years, there has been a growing interest in the development of multifunctional compounds that can simultaneously target multiple biological pathways. 3-2-(methylsulfanyl)ethylpentanedioic acid fits well into this category, as its structural features allow for diverse chemical modifications and functionalizations. These modifications can be tailored to enhance specific pharmacological properties, such as solubility, bioavailability, and binding affinity. The compound's potential as a scaffold for drug discovery has been recognized by researchers who are exploring its applications in treating various diseases.

One of the most compelling aspects of 3-2-(methylsulfanyl)ethylpentanedioic acid is its role in the synthesis of novel biomaterials. The dicarboxylic acid functionality enables the formation of polymers and copolymers through polycondensation reactions. These materials have potential applications in drug delivery systems, tissue engineering, and biodegradable scaffolds. The incorporation of the methylsulfanyl group further enhances the material's biocompatibility and mechanical properties, making it suitable for medical implants and therapeutic devices.

Recent studies have also highlighted the compound's significance in understanding metabolic pathways and enzyme mechanisms. The structural similarity of 3-2-(methylsulfanyl)ethylpentanedioic acid to certain natural metabolites allows it to serve as a substrate or inhibitor for various enzymes. This has opened up new avenues for research in metabolic engineering and enzyme kinetics. By studying how this compound interacts with enzymes, scientists can gain insights into the underlying mechanisms of metabolic diseases and develop targeted therapies.

The pharmaceutical industry has been particularly interested in exploring 3-2-(methylsulfanyl)ethylpentanedioic acid as a lead compound for drug development. Its unique structural features make it a versatile building block for synthesizing small-molecule drugs that can modulate biological processes. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in inflammation and cancer progression. These findings have prompted further investigation into its pharmacological potential and have led to several preclinical studies evaluating its efficacy and safety profiles.

In addition to its pharmaceutical applications, 3-2-(methylsulfanyl)ethylpentanedioic acid has found utility in agrochemical research. The compound's ability to interact with biological targets suggests that it could be used to develop new pesticides or herbicides that are more effective and environmentally friendly compared to existing agents. By modifying its structure, researchers can fine-tune its biological activity to target specific pests or weeds while minimizing harm to beneficial organisms.

The synthesis of 3-2-(methylsulfanyl)ethylpentanedioic acid presents an interesting challenge due to its complex molecular architecture. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern techniques such as catalytic hydrogenation, nucleophilic substitution, and polymerization reactions have been employed to construct its molecular framework efficiently. These synthetic strategies not only facilitate the production of the compound but also provide insights into its structural properties and reactivity.

The future prospects of 3-2-(methylsulfanyl)ethylpentanedioic acid are vast and multifaceted. As research continues to uncover new applications for this compound, its importance in various scientific fields is likely to grow exponentially. Collaborative efforts between academia and industry are essential to fully realize its potential in drug discovery, material science, and metabolic research. By leveraging cutting-edge technologies and innovative approaches, scientists can harness the unique properties of this compound to address some of the most pressing challenges in modern science.

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